2-Amino-4-(4-methoxyphenyl)thiophene-3-carboxamide
Overview
Description
“2-Amino-4-(4-methoxyphenyl)thiophene-3-carboxamide” is a derivative of thiophene, a five-membered heteroaromatic compound containing a sulfur atom . Thiophene and its substituted derivatives are a very important class of heterocyclic compounds with diverse applications in medicinal chemistry and material science .
Scientific Research Applications
Antibacterial and Antifungal Properties
Research has highlighted the potential of 2-Amino-4-(4-methoxyphenyl)thiophene-3-carboxamide derivatives in the realm of antimicrobial activities. One study presents two derivatives that exhibited notable antibacterial and antifungal activities, with specific structural features like the m-toluidine and p-toluidine rings being coplanar with their respective thiophene rings, contributing to their biological activities. These compounds also exhibit intramolecular hydrogen bonding, which plays a crucial role in stabilizing their molecular conformations, thereby potentially enhancing their antimicrobial efficacy (Vasu et al., 2005).
Synthesis and Characterization for Antimicrobial Activity
Another study focuses on the synthesis and characterization of novel Schiff bases derived from 2-Amino-N-(o-fluorophenylcarboxamido)-4-(p-methoxyphenyl) Thiophenes. The synthesized compounds were evaluated for their antimicrobial properties, underscoring the versatility of the thiophene-3-carboxamide framework as a scaffold for developing new antimicrobial agents (Bhattacharjee et al., 2012).
Cytotoxic Activity Against Cancer Cells
Further extending the application spectrum of thiophene-3-carboxamide derivatives, a study synthesized 5-Amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides, which were tested for their cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells. This indicates the potential utility of these compounds in cancer research, particularly in exploring new chemotherapeutic agents (Hassan et al., 2014).
Antinociceptive Activity
Another innovative approach was taken in the synthesis of N-Substituted 4-Aryl-4-oxo-2-[(3-thiophen-2-yl)amino]but-2-enamides, where the synthesized compounds were studied for their antinociceptive activity. This research opens avenues for the development of new analgesic drugs leveraging the structural benefits of thiophene-3-carboxamide derivatives (Shipilovskikh et al., 2020).
Future Directions
Thiophene and its derivatives continue to attract great interest in industry as well as academia due to their wide range of therapeutic properties and diverse applications in medicinal chemistry . The synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists to synthesize and investigate new structural prototypes with more effective pharmacological activity .
properties
IUPAC Name |
2-amino-4-(4-methoxyphenyl)thiophene-3-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O2S/c1-16-8-4-2-7(3-5-8)9-6-17-12(14)10(9)11(13)15/h2-6H,14H2,1H3,(H2,13,15) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BLSALEXXCUOPOI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=CSC(=C2C(=O)N)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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